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For researchers, scientists, and drug development professionals navigating the complex and
competitive landscape of the life sciences industry, the strategic implementation of a robust
Enterprise Resource Planning (ERP) system is paramount. SAP S/4HANA, a leading intelligent
ERP suite, presents a compelling case for driving significant return on investment (ROI) in
research and development (R&D). This guide provides an objective comparison of SAP
S/4AHANA's performance with other alternatives, supported by available data and detailed
methodologies for evaluating its impact on R&D operations.

At its core, SAP S/4HANA is engineered to dismantle data silos and provide a single source of
truth, fostering seamless collaboration across R&D, manufacturing, supply chain, and
regulatory affairs.[1] Its in-memory computing capabilities enable real-time data processing and
advanced analytics, empowering researchers with immediate insights to accelerate innovation
and make more informed decisions.[2][3]

Quantitative Impact on R&D Performance

While direct, head-to-head experimental data in the public domain is scarce, the benefits of
SAP S/4HANA in the pharmaceutical and life sciences sectors are substantiated by case
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studies and industry reports. These demonstrate quantifiable improvements in operational
efficiency, cost reduction, and accelerated timelines for bringing new therapies to market.

Based on industry reports and customer success stories, pharmaceutical companies
implementing SAP S/4AHANA may realize an average ROI of 30-50% over a ten-year period.[4]
In some highly optimized deployments, this figure can exceed 60%.[4] Anticipated financial
gains are broken down into several key areas:

e Revenue Growth: Improvements in time-to-market, enhanced decision-making, and an
optimized supply chain can contribute to a 5-15% increase in revenue over a decade.[4]

o Operational Efficiency: Cost savings stemming from streamlined supply chain management,
automation of routine tasks, and reduced regulatory penalties are estimated to be in the
range of 15-25%.[4]

A notable example is the case of Astellas Pharma, which undertook a global standardization
program supported by a move to SAP S/4AHANA. The implementation yielded significant
process improvements, including:

An 84% reduction in SAP transaction codes.[5]

A 74% decrease in role-related conflicts.[5]

A 90% reduction in standard operating procedure documents.[5]

Over 4,000 employee hours saved from the automation of user acceptance testing (UAT)
scripts.[5]

These metrics underscore the potential of SAP S/4HANA to streamline complex R&D
processes and free up valuable researcher time to focus on innovation.

Comparative Analysis of R&D Capabilities

To provide a clearer picture of SAP S/4HANA's standing in the ERP market for R&D, the
following tables compare its features and performance metrics against two common
alternatives: Oracle ERP Cloud and Sage X3.
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Feature/Capability SAP SI4HANA Oracle ERP Cloud Sage X3
Enterprise Portfolio
and Project Financial

Core R&D Modules

Management (EPPM),
Product Lifecycle
Management (PLM),
Product Compliance,
Quality
Management[1][6]

Financials, Project
Management,
Procurement, Risk
Management &

Compliance

Management, Supply
Chain Management,
Manufacturing,
Reporting &
Analytics[7]

Real-time Analytics

Enabled by in-memory
HANA database for
real-time data
processing and

embedded analytics.

[2](8]

Strong analytics
capabilities with a
focus on flexibility in
measuring business

metrics.[8]

Provides business
intelligence and
analytics dashboards
for real-time decision-

making.[9]

Al & Machine

Learning

Natively embedded Al,
machine learning, and
robotic process

automation (RPA).[10]

Incorporates Al and

machine learning for
advanced analytics.

[11]

Lacks native Al
capabilities but can be
extended via

connectors.[10]

Clinical Trial Support

SAP Intelligent
Clinical Supply
Management for
planning, forecasting,
and logistics.[12][13]

Offers robust financial
management and
project management

for clinical trials.[14]

General
manufacturing and
supply chain features
can be adapted for

clinical trial supply.

Industry-Specific
Focus

Strong, industry-
specific capabilities for
life sciences, including
GxP compliance
features.[1][9]

Caters to a broad
range of industries,
with specific solutions
for healthcare.[15]

Strong focus on
manufacturing,
distribution, and

process industries.[9]
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Performance Metric SAP SI4HANA Oracle ERP Cloud Sage X3
User Sentiment 87% (based on 3225 N/A 83% (based on 223
Rating reviews)[7] reviews)[7]

Fully supports 83.6%

of typical

requirements,
Out-of-the-Box including Inventory N/A Data under
Requirements Support Management, evaluation.[7]

Procurement, and
Supply Chain
Management.[7]

Available in on- o Can be deployed on-
o ] Primarily a cloud- ] ]
Deployment Flexibility =~ premises, cloud, and ] o premises or in the
) ) native application.[11]
hybrid versions.[9][11] cloud.
Designed for large, Scalable within o
- ) ) Scalable for mid-sized
Scalability global enterprises with  Oracle's cloud ]
to large enterprises.[9]
complex needs.[8][9] ecosystem.[14]

Methodologies for Performance Evaluation

To objectively assess the ROI of an ERP system like SAP S/4AHANA in an R&D context, a
structured approach is necessary. The following protocol outlines a methodology for
benchmarking the system's performance.

Objective: To quantify the impact of SAP S/4AHANA on key R&D performance indicators.
Phases:
e Pre-Implementation Baseline Assessment:

o Data Collection: Gather at least 12 months of historical data on key performance
indicators (KPIs) before the implementation of SAP S/4HANA.

o KPIs to Measure:
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» Cycle Times: Average time for key R&D processes (e.g., new drug discovery phase,
clinical trial supply chain, regulatory submission preparation).

» Resource Utilization: Allocation and utilization rates of key personnel and equipment.

» Costs: Direct and indirect costs associated with R&D projects, including personnel,
materials, and overhead.

» Compliance: Number of deviations, audit findings, and time to close corrective and
preventive actions (CAPAS).

» Data Accessibility: Time required for researchers to access and analyze relevant data
from disparate sources.

o Post-Implementation Performance Monitoring:

o Data Collection: Continuously monitor the same KPIs for at least 12-24 months after the
go-live of SAP S/4AHANA.

o System Performance Metrics: Track system-level metrics such as transaction processing
times, data query speeds, and system downtime.

o User Adoption and Satisfaction: Conduct surveys and interviews with R&D personnel to
gauge their experience with the new system and identify any usability challenges.

o Comparative Analysis and ROI Calculation:

o Data Analysis: Compare the pre- and post-implementation data to identify statistically
significant changes in the KPIs.

o Quantify Benefits: Assign a monetary value to the observed improvements. For example,
reduced cycle times can be translated into earlier market entry and increased revenue.

o Calculate ROI: Use the following formula:

» ROI = ( (Total Financial Gains - Total Cost of Investment) / Total Cost of Investment ) *
100[16][17]
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» Total Cost of Investment should include software licenses, implementation costs,
training, and ongoing maintenance.[16][18]

Visualizing R&D Workflows with SAP SI4HANA

The following diagrams, created using the DOT language for Graphviz, illustrate key R&D
workflows that can be optimized with SAP S/4AHANA.
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Click to download full resolution via product page

Caption: End-to-end drug development lifecycle managed within SAP S/4AHANA.
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Caption: Clinical trial supply chain workflow in SAP Intelligent Clinical Supply Management.
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In conclusion, SAP S/4HANA offers a comprehensive and integrated platform that can deliver a
significant return on investment for research and development in the life sciences. By providing
real-time data insights, enhancing collaboration, and streamlining complex workflows, it
empowers organizations to accelerate innovation, improve efficiency, and maintain stringent
regulatory compliance. While the initial investment is substantial, the long-term benefits in
terms of increased revenue, reduced costs, and faster time-to-market for new therapies present
a compelling business case for its adoption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Revolutionizing Research and Development: A
Comparative Analysis of SAP S/4AHANA's ROI]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b12363705/docs#revolutionizing-research-and-
development-a-comparative-analysis-of-sap-s-4hana-s-roi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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